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Cat. No.: B8582018

Get Quote

A deep dive into the mechanical properties of polyurethane elastomers derived from p-

phenylene diisocyanate (PPDI) and toluene diisocyanate (TDI) reveals distinct performance

advantages that guide their application in demanding environments. This comparison provides

researchers, scientists, and drug development professionals with a comprehensive overview of

their respective mechanical strengths, supported by experimental data and standardized

testing protocols.

Polyurethane elastomers are a versatile class of polymers known for their exceptional

durability, toughness, and elasticity. The choice of diisocyanate, a key building block in the

polyurethane synthesis, significantly influences the final mechanical properties of the

elastomer. Among the various diisocyanates available, PPDI and TDI are two of the most

common aromatic diisocyanates used in the production of high-performance elastomers.

Superior Performance of PPDI-Based Elastomers
Generally, PPDI-based polyurethane elastomers exhibit superior performance characteristics

compared to their TDI-based counterparts. This is largely attributed to the symmetrical and rigid

structure of the PPDI molecule, which allows for more efficient packing of the hard segments in
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the polymer matrix. This structural advantage leads to enhanced thermal stability, dynamic

performance, and hydrolytic resistance.[1][2]

PPDI-based elastomers are particularly well-suited for applications requiring high-temperature

resistance and excellent dynamic properties.[3] Their robust nature also translates to high

tensile and tear strength, as well as low compression set, making them ideal for components

subjected to significant stress and strain.[3][4]

Mechanical Property Comparison
The following table summarizes the key mechanical properties of PPDI and TDI-based

elastomers, compiled from various sources. It is important to note that the properties can vary

depending on the specific formulation, including the type of polyol and curative used.

Mechanical
Property

PPDI-Based
Elastomer

TDI-Based
Elastomer
(TDI-65)

TDI-Based
Elastomer
(TDI-80)

Test Standard

Tensile Strength

(MPa)
55 - 60 4.8 4.5

ISO 37 / ASTM

D412

Elongation at

Break (%)
460 - 600 520 480

ISO 37 / ASTM

D412

Tear Strength

(kN/m)
~103.3 38 35

ASTM D-1938 /

ASTM D624

Compression Set

(%)

≤ 30 - 32 (100°C,

24h)
- - ISO 815

Hardness (Shore

A)
85 - 95 52 50

ISO 7619-1 /

ASTM D2240

Note: The tear strength for the PPDI-based elastomer was converted from 590 pli. The test

methods for tear strength were different for the PPDI and TDI elastomers, which should be

considered when comparing the values.
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The mechanical properties presented in this guide are determined using standardized

experimental protocols to ensure accuracy and reproducibility. The following are detailed

methodologies for the key experiments cited:

Tensile Strength and Elongation at Break (ASTM D412)
This test method is used to determine the tensile properties of vulcanized rubber and

thermoplastic elastomers.

Specimen Preparation: Dumbbell-shaped specimens are cut from a sheet of the elastomer

material using a die. The thickness and width of the narrow section of the specimen are

measured.

Test Procedure: The specimen is mounted in the grips of a tensile testing machine. The grips

are then separated at a constant rate of speed until the specimen ruptures. The force

required to stretch the specimen and the elongation of the specimen at the point of rupture

are recorded.

Calculation:

Tensile Strength is calculated by dividing the maximum force recorded by the original

cross-sectional area of the specimen.

Elongation at Break is calculated by dividing the change in length of the specimen at the

point of rupture by its original length and is expressed as a percentage.

Tear Strength (ASTM D624)
This test method measures the resistance of an elastomer to tearing.

Specimen Preparation: A specimen of a specific shape (e.g., Die C) is cut from a sheet of the

elastomer.

Test Procedure: The specimen is mounted in the grips of a tensile testing machine. The grips

are then separated at a constant rate, and the force required to propagate a tear across the

specimen is measured.
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Calculation: Tear strength is reported as the force per unit thickness required to tear the

specimen.

Compression Set (ASTM D395)
This test method determines the ability of an elastomer to retain its elastic properties after

being subjected to prolonged compressive stress at a specific temperature.

Specimen Preparation: A cylindrical button or a ply of the elastomer material is used as the

specimen. Its initial thickness is measured.

Test Procedure: The specimen is placed between two parallel plates and compressed to a

specified percentage of its original thickness. The compressed specimen is then placed in an

oven at a specified temperature for a set period. After the specified time, the specimen is

removed from the oven and the plates, and allowed to cool at room temperature for 30

minutes.

Calculation: The final thickness of the specimen is measured, and the compression set is

calculated as the percentage of the original deflection that is not recovered.

Logical Relationship of Elastomer Properties
The selection of a polyurethane elastomer for a specific application is a multi-faceted process

that begins with the fundamental chemistry of its components. The choice of diisocyanate, in

this case, PPDI versus TDI, directly influences the resulting mechanical and thermal properties

of the elastomer, which in turn dictate its suitability for various end-use applications.
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Chemical Structure
Resulting Elastomer Properties Performance in Applications

PPDI
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Superior Heat Resistance
Excellent Dynamic Properties
High Tensile & Tear Strength

Good Hydrolytic Stability
Low Compression Set

TDI
(Asymmetrical, Less Rigid)

Good Flexibility
Cost-Effective

High-Temperature Seals
Dynamic Rollers
Industrial Wheels

Foams
Coatings

Adhesives

Click to download full resolution via product page

Figure 1. Logical flow from diisocyanate structure to elastomer properties and applications.

In conclusion, while both PPDI and TDI-based elastomers offer valuable properties, PPDI-

based materials provide a significant performance advantage in applications where superior

mechanical strength, thermal stability, and durability are critical. For less demanding

applications where cost is a primary driver, TDI-based elastomers remain a viable option. The

data and experimental protocols presented in this guide provide a foundation for informed

material selection in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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